3-(2-fluorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one

• IUPAC Name: 10-(2-fluorophenyl)-9-methyl-4-nitro-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C17H14FN3O4/c1-17-9-13(11-8-10(21(23)24)6-7-15(11)25-17)19-16(22)20(17)14-5-3-2-4-12(14)18/h2-8,13H,9H2,1H3,(H,19,22)
• InChI Key: UKDPNVZZOYLZAC-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C3=C(O1)C=CC(=C3)[N+](=O)[O-])NC(=O)N2C4=CC=CC=C4F
• Molecular Formula: C17H14FN3O4
• Molecular Weight: 343.31 g/mol

Description

3-(2-fluorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one is a useful research compound. Its molecular formula is C17H14FN3O4 and its molecular weight is 343.314. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Screening

Research into 1,3,4-oxadiazole derivatives incorporating fluoro and nitro groups has shown significant pharmacological activities, including antimicrobial and antioxidant properties. These compounds are synthesized through multistep reactions and characterized by spectroscopic methods. Their biological activities are assessed through in vitro studies, highlighting their potential as antimicrobial agents and antioxidant candidates (Dinesha et al., 2014).

Antimicrobial and Anti-inflammatory Applications

Derivatives of 1,3,4-oxadiazoles have been explored for their antimicrobial efficacy against a variety of bacterial strains, showing potent activities that are comparable to standard antibiotics. This research avenue is particularly promising for the development of new antibacterial agents (Rai et al., 2009). Additionally, the anti-inflammatory and analgesic properties of certain 1,3,4-oxadiazole derivatives have been investigated, revealing their potential as therapeutic agents for treating pain and inflammation (Ramaprasad et al., 2013).

Anticancer Potential

The anticancer activity of 1,3,4-oxadiazole derivatives has also been a subject of study, with certain compounds showing promising activity against various cancer cell lines. This highlights the potential of such compounds in oncology, offering avenues for the development of novel anticancer drugs (Aboraia et al., 2006).